[4-(4-Methoxy-1,3-benzothiazol-2-yl)morpholin-2-yl]-piperidin-1-ylmethanone

• IUPAC Name: [4-(4-methoxy-1,3-benzothiazol-2-yl)morpholin-2-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C18H23N3O3S/c1-23-13-6-5-7-15-16(13)19-18(25-15)21-10-11-24-14(12-21)17(22)20-8-3-2-4-9-20/h5-7,14H,2-4,8-12H2,1H3
• InChI Key: UGIAQNMDPGHUKD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=N2)N3CCOC(C3)C(=O)N4CCCCC4
• Molecular Formula: C18H23N3O3S
• Molecular Weight: 361.5 g/mol

Description

The compound contains several structural components including a methoxy group, a benzothiazolyl group, a morpholinyl group, and a piperidinyl group. These groups are common in many biologically active compounds and could contribute to the overall properties of the compound.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its constituent groups. The benzothiazolyl and morpholinyl groups are aromatic and heterocyclic, respectively, which could influence the compound’s reactivity and stability.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. For example, the methoxy group might undergo demethylation, while the benzothiazolyl group might participate in electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of a methoxy group could increase the compound’s solubility in organic solvents.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the target molecules in the system. For example, many benzothiazole derivatives exhibit antimicrobial activity, possibly due to their ability to intercalate into DNA.